Pyrrolidine-3-carbonitrile

• IUPAC Name: pyrrolidine-3-carbonitrile
• InChI: InChI=1S/C5H8N2/c6-3-5-1-2-7-4-5/h5,7H,1-2,4H2
• InChI Key: DATJETPTDKFEEF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C#N
• Molecular Formula: C5H8N2
• Molecular Weight: 96.13 g/mol
• CAS RN: 10603-53-9

Description

Pyrrolidine-3-carbonitrile is a derivative of pyrrolidine, which is a five-membered nitrogen heterocycle. Pyrrolidine and its derivatives are widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Molecular Structure Analysis

The molecular structure of pyrrolidine derivatives, including Pyrrolidine-3-carbonitrile, is characterized by a five-membered ring with a nitrogen atom. This structure allows for a variety of functionalizations and modifications, leading to a wide range of potential bioactive compounds.

Scientific Research Applications

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Future Directions

Pyrrolidine and its derivatives have shown potential in various therapeutic areas, including anticancer, anti-inflammatory, antiviral, and antituberculosis treatments. This suggests that Pyrrolidine-3-carbonitrile and similar compounds could have promising futures in drug discovery and development.

Mechanism of Action

Target of Action

Pyrrolidine-3-carbonitrile is a versatile compound with a wide range of biological activities. Compounds with a pyrrolidine ring have been reported to interact with various proteins and enzymes, influencing their function .

Mode of Action

It’s known that the pyrrolidine ring and its derivatives can interact with target proteins in a specific manner, leading to changes in their function . For instance, some compounds showed nanomolar activity against CK1γ and CK1ε, suggesting a potential kinase inhibition mechanism .

Biochemical Pathways

Pyrrolidine derivatives have been associated with a variety of biological activities, suggesting they may influence multiple biochemical pathways .

Pharmacokinetics

It’s suggested that modifications to the pyrrolidine ring, such as the introduction of a methyl group at c-3, can improve the pharmacokinetic profiles of these compounds .

Result of Action

Compounds with a pyrrolidine ring have been associated with various biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities .

Action Environment

It’s known that the spatial orientation of substituents on the pyrrolidine ring can lead to different biological profiles of drug candidates, suggesting that the compound’s action may be influenced by its stereochemistry .

Q & A

Q1: What kind of antimicrobial activity do pyrrolidine-3-carbonitrile derivatives possess?

A1: While specific data on antimicrobial activity is limited in the provided abstracts, research suggests that newly synthesized pyrrolidine-3-carbonitrile derivatives exhibit promising antimicrobial effects []. These derivatives are often synthesized by reacting 1-(4-methoxyphenyl)-4-oxopyrrolidine-3-carbonitrile with various reagents like stabilized phosphorus ylides, Wittig-Horner reagents, trialkylphosphites, and tris(dialkylamino)phosphines []. Further research is needed to understand the full spectrum of their antimicrobial action.

Q2: What is the typical structural conformation of pyrrolidine-3-carbonitrile derivatives in crystal structures?

A2: Crystallographic studies reveal that the pyrrolidine ring in these compounds often adopts a twist conformation, particularly along the N—CH2 bond []. The conformations of other attached ring systems, like indoline or chromene, can vary. For instance, in 3′-(1H-indole-3-carbonyl)-1′-methyl-2-oxo-4′-(4-oxo-4H-chromen-3-yl)spiro[indoline-3,2′-pyrrolidine]-3′-carbonitrile, the indolin-2-one and 1H-indole rings are nearly planar, while the chromene ring system is also almost planar [].

Q3: How do intermolecular interactions influence the crystal packing of pyrrolidine-3-carbonitrile derivatives?

A3: Hydrogen bonding plays a crucial role in the crystal packing of these molecules. For example, in the crystal structure of 3′-[Hydroxy(4-oxo-4H-chromen-3-yl)methyl]-2-oxospiro[indoline-3,2′-pyrrolidine]-3′-carbonitrile, molecules are connected by N—H⋯O and O—H⋯O hydrogen bonds []. These interactions form centrosymmetric patterns, leading to a hydrogen-bonded chain that propagates along specific crystallographic axes []. Additionally, C—H⋯O interactions and aromatic π–π stacking contribute to the overall stability of the crystal structure [].

Q4: What are some common synthetic routes for pyrrolidine-3-carbonitrile derivatives?

A4: While specific synthetic procedures are not detailed in the provided abstracts, one study mentions the use of nitriles in the synthesis of these compounds []. This suggests that reactions involving nitrile groups, such as nucleophilic additions or cyclizations, are likely employed in the synthesis of pyrrolidine-3-carbonitrile derivatives.

Q5: Are there any reported Structure-Activity Relationship (SAR) studies for pyrrolidine-3-carbonitrile derivatives?

A5: While the provided research does not delve deeply into comprehensive SAR studies, it is evident that modifications to the core pyrrolidine-3-carbonitrile structure significantly influence the final compound's conformation and intermolecular interactions [, , , , ]. These structural changes likely impact the biological activity and physicochemical properties of the derivatives. Further research focusing on systematic modifications and their impact on desired activities is needed to establish clear SAR trends.